1-((4-fluorophenyl)sulfonyl)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C16H14FN5O5S/c17-10-3-5-11(6-4-10)28(24,25)22-9-1-2-12(22)14(23)19-16-21-20-15(26-16)13-7-8-18-27-13/h3-8,12H,1-2,9H2,(H,19,21,23)
• InChI Key: ZUAUOCAJQRELSW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)F)C(=O)NC3=NN=C(O3)C4=CC=NO4
• Molecular Formula: C16H14FN5O5S
• Molecular Weight: 407.4 g/mol

Description

This compound belongs to a class of chemicals that combine multiple heterocyclic structures, such as oxadiazole and pyrrolidine rings, known for their potential in various biological activities. While specific studies on this compound are limited, related research indicates its potential for anti-inflammatory and anticancer properties due to the structural features it shares with other compounds in its class.

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions, including condensation, reduction, and amidation processes. For instance, Gangapuram and Redda (2009) describe the synthesis of related sulfonamides with potential anti-inflammatory and anticancer properties through sodium borohydride reduction in ethanol (Gangapuram & Redda, 2009).

Molecular Structure Analysis

The molecular structure of related compounds, such as solvated pyrrolidine-2-carboxamides, has been analyzed using X-ray crystallography and molecular orbital methods, revealing details about their conformation and the influence of substituents on their structural properties (Banerjee et al., 2002).

Chemical Reactions and Properties

The chemical reactivity of this class of compounds involves interactions with various reagents to form new derivatives, demonstrating the versatility of their chemical structure for modifications. For example, reactions with primary and secondary amines have been used to form amides of related compounds, showcasing their chemical flexibility (Eleev, Kutkin, & Zhidkov, 2015).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are crucial for understanding the behavior of these compounds in various environments. Studies on related compounds have detailed their amorphous nature, solubility in organic solvents, and thermal stability, providing insights into their physical characteristics (Liu et al., 2013).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and potential biological activity, are influenced by the structural elements of these compounds. The presence of the oxadiazole ring, for example, is associated with a range of biological activities, underscoring the importance of understanding these chemical properties for potential applications in medicinal chemistry (Khalid et al., 2016).